Cas no 1142953-55-6 ((3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine)

• Product Name: (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine
• CAS No: 1142953-55-6
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD12756174
• CID: 1082065
• PubChem ID: 6932008
• Update Time: 2025-05-21

(3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(Bromomethyl)-2,3-dihydrobenzo[b][1,4]dioxine
• 1,4-Benzodioxin, 2-(bromomethyl)-2,3-dihydro-, (2R)-
• 2-Bromomethyl-1,4-benzodioxane, (R)-
• I10587
• TN52H68P6D
• (3R)-3-(bromomethyl)-2,3-dihydro-1,4-benzodioxine
• UNII-TN52H68P6D
• (2R)-2-(BROMOMETHYL)-2,3-DIHYDRO-1,4-BENZODIOXINE
• MFCD12756174
• AS-49459
• 1142953-55-6
• A1-23318
• (R)-2-(Bromomethyl)-2,3-dihydrobenzo(b)(1,4)dioxine
• SCHEMBL15864850
• (-)-2-Bromomethyl-1,4-benzodioxane
• AKOS017342824
• CS-0060603
• (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine

• MDL： MFCD12756174
• Inchi： 1S/C9H9BrO2/c10-5-7-6-11-8-3-1-2-4-9(8)12-7/h1-4,7H,5-6H2/t7-/m0/s1
• InChI Key： QYLFKNVZIFTCIY-ZETCQYMHSA-N
• SMILES： BrC[C@H]1COC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 227.97857
• Monoisotopic Mass: 227.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 18.46
• LogP: 2.22130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine

Comprehensive Overview of (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine (CAS No. 1142953-55-6)

The compound (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine (CAS No. 1142953-55-6) is a chiral brominated derivative of the benzodioxine family, which has garnered significant attention in pharmaceutical and organic synthesis research. Its unique structural features, including the bromomethyl group and the dihydrobenzodioxine core, make it a valuable intermediate for the development of bioactive molecules. Researchers are increasingly exploring its applications in asymmetric synthesis and drug discovery, aligning with the growing demand for enantioselective compounds in modern medicine.

One of the key reasons for the rising interest in (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine is its role in the synthesis of chiral ligands and catalysts. These components are critical for achieving high enantiomeric purity in pharmaceuticals, a topic that has become a hotspot in the wake of stringent regulatory requirements for drug safety and efficacy. The compound's CAS No. 1142953-55-6 is frequently searched in academic databases and chemical supplier platforms, reflecting its importance in cutting-edge research.

In addition to its pharmaceutical applications, (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine is also studied for its potential in material science. The benzodioxine scaffold is known for its stability and versatility, making it a candidate for designing advanced polymers and functional materials. This aligns with the broader trend of sustainable and high-performance materials, a topic frequently discussed in scientific forums and industry reports.

The synthesis and characterization of (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine often involve advanced techniques such as NMR spectroscopy and X-ray crystallography. These methods ensure the precise determination of its stereochemistry and purity, which are crucial for its application in sensitive chemical processes. Researchers and manufacturers alike prioritize these quality control measures, as evidenced by the frequent queries related to analytical methods for chiral compounds in search engines.

Another area of interest is the compound's potential in green chemistry initiatives. The push for environmentally friendly synthetic routes has led to investigations into catalytic and solvent-free methods for producing (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine. This resonates with the global emphasis on reducing chemical waste and energy consumption, a theme that dominates contemporary discussions in chemical research and development.

In summary, (3R)-3-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine (CAS No. 1142953-55-6) is a multifaceted compound with significant applications in pharmaceuticals, material science, and green chemistry. Its unique structural attributes and chiral properties make it a subject of ongoing research, driven by the demand for innovative and sustainable chemical solutions. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing multiple fields of study.